Cas no 74076-56-5 (3,6-dibromo-1H-indole)

• Product Name: 3,6-dibromo-1H-indole
• CAS No: 74076-56-5
• MF: C₈H₅Br₂N
• MW: 274.940000295639
• CID: 562432
• PubChem ID: 21575357
• Update Time: 2025-04-19

3,6-dibromo-1H-indole Chemical and Physical Properties

Names and Identifiers

• 1H-Indole, 3,6-dibromo-
• 3,6-Dibromo-1H-indole
• 3,6-DIBROMOINDOLE
• 1H-Indole,3,6-dibromo
• 3,6-bis(bromanyl)-1H-indole
• POTASSIUMFLUORIDEDIHYDRATE
• EN300-1275486
• DTXSID40615995
• AKOS011323930
• FT-0658620
• A838005
• 74076-56-5
• 3,6-dibromo-1H-indole

• Inchi： 1S/C8H5Br2N/c9-5-1-2-6-7(10)4-11-8(6)3-5/h1-4,11H
• InChI Key： PJAIMBYNTXNOCN-UHFFFAOYSA-N
• SMILES： BrC1=CNC2C=C(C=CC=21)Br

Computed Properties

• Exact Mass: 272.87900
• Monoisotopic Mass: 272.879
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 151
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 15.8A^2
• XLogP3: 3.4

Experimental Properties

• Density: 2.048±0.06 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 374.3 °C at 760 mmHg
• Flash Point: 374.3 °C at 760 mmHg
• Solubility: Very slightly soluble (0.15 g/l) (25 º C),
• PSA: 15.79000
• LogP: 3.69290

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indoles